MFCD06642238

• IUPAC Name: N-[5-[(2,3-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-2-(4-propan-2-ylanilino)acetamide
• InChI: InChI=1S/C21H21Cl2N3OS/c1-13(2)14-6-8-16(9-7-14)24-12-19(27)26-21-25-11-17(28-21)10-15-4-3-5-18(22)20(15)23/h3-9,11,13,24H,10,12H2,1-2H3,(H,25,26,27)
• InChI Key: FZENANRPGRZZOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NCC(=O)NC2=NC=C(S2)CC3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C21H21Cl2N3OS
• Molecular Weight: 434.4 g/mol

Description

MFCD06642238 is a chemical compound with unique properties and applications in various fields. It is known for its specific molecular structure and reactivity, making it a subject of interest in scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD06642238 involves several steps, including the selection of appropriate starting materials and reaction conditions. Common synthetic routes include:

Step 1: Selection of starting materials.

Step 2: Reaction under controlled temperature and pressure.

Step 3: Purification and isolation of the final product.

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis are often employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

MFCD06642238 undergoes various chemical reactions, including:

Oxidation: Reacts with oxidizing agents to form oxidized products.

Reduction: Can be reduced using reducing agents to yield reduced forms.

Substitution: Participates in substitution reactions where functional groups are replaced.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Conditions vary depending on the substituent being introduced, often involving catalysts and specific solvents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxidized derivatives, while reduction can produce different reduced forms.

Scientific Research Applications

MFCD06642238 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Employed in biochemical assays and as a probe in molecular biology.

Medicine: Investigated for potential therapeutic uses and drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of MFCD06642238 involves its interaction with specific molecular targets and pathways It may act by binding to enzymes or receptors, altering their activity and leading to various biological effects

Conclusion

This compound is a versatile compound with significant importance in scientific research and industrial applications